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Cat. No.: B8113669

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Dichloroglyoxime (C₂H₂Cl₂N₂O₂) is a key building block in the synthesis of various nitrogen-

rich heterocyclic compounds, which are of significant interest in the development of

pharmaceuticals and energetic materials.[1][2] A thorough understanding of its three-

dimensional structure is crucial for predicting its reactivity, designing novel derivatives, and

understanding its biological activity. While a definitive, publicly available crystal structure of

dichloroglyoxime remains to be published, this technical guide outlines the comprehensive

methodology for its synthesis, crystallization, and eventual crystal structure determination via

single-crystal X-ray diffraction. Furthermore, it explores the theoretical molecular geometry and

potential intermolecular interactions that would govern its solid-state packing.

Physicochemical Properties of Dichloroglyoxime
A summary of the known physical and chemical properties of dichloroglyoxime is presented in

Table 1. This data is essential for handling the compound and for designing crystallization

experiments.
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Property Value Reference(s)

Molecular Formula C₂H₂Cl₂N₂O₂ [3]

Molecular Weight 156.95 g/mol [3]

Appearance
White to orange crystalline

powder
[1]

Melting Point 200-204 °C (decomposes) [1]

Boiling Point 335 °C (predicted) [4][5]

Density 1.80 g/cm³ (predicted) [4][5]

Solubility
Soluble in polar organic

solvents
[6][7]

pKa 3.45 ± 0.10 (predicted) [4]

Hydrogen Bond Donors 2 [5]

Hydrogen Bond Acceptors 4 [5]

Experimental Protocols
Synthesis of Dichloroglyoxime
Several methods for the synthesis of dichloroglyoxime have been reported. A common and

effective approach involves the chlorination of glyoxime. A chlorine gas-free synthesis method

has also been developed for improved safety and handling.[8][9]

Method 1: Chlorination using Chlorine Gas

Reaction: Glyoxime is reacted with chlorine gas in an alcoholic solvent, such as methanol or

ethanol, at low temperatures (-40 °C to 20 °C).[6]

Procedure:

Dissolve glyoxime in an alcohol solvent.[6]

Cool the solution to the desired reaction temperature.[6]
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Bubble chlorine gas through the solution while stirring.[6]

The reaction progress can be monitored by appropriate analytical techniques.

Upon completion, the dichloroglyoxime product can be isolated by filtration.[6]

Method 2: Chlorine Gas-Free Synthesis using N-Chlorosuccinimide (NCS)

Reaction: Glyoxime is reacted with N-chlorosuccinimide (NCS) in a suitable solvent like

dimethylformamide (DMF).[8][9]

Procedure:

Dissolve glyoxime in DMF.[8]

Add NCS portion-wise to the solution while maintaining a controlled temperature.[8]

After the reaction is complete, a workup procedure, potentially involving a lithium chloride

solution, is performed to isolate the pure dichloroglyoxime.[8]

Crystallization of Dichloroglyoxime
Obtaining high-quality single crystals is a critical prerequisite for X-ray diffraction analysis.[10]

Several crystallization techniques can be employed for dichloroglyoxime, and the optimal

method may require some experimentation.

Slow Evaporation:

Prepare a saturated or near-saturated solution of dichloroglyoxime in a suitable solvent

(e.g., a polar organic solvent in which it is soluble).

Loosely cap the container to allow for the slow evaporation of the solvent.

Store the container in a vibration-free environment at a constant temperature.[11]

Vapor Diffusion:

Dissolve dichloroglyoxime in a small amount of a "good" solvent.
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Place this solution in a small, open vial.

Place the small vial inside a larger, sealed container that contains a small amount of a

"poor" solvent (a solvent in which dichloroglyoxime is less soluble but is miscible with the

"good" solvent).

The "poor" solvent will slowly diffuse into the "good" solvent, reducing the solubility of

dichloroglyoxime and promoting crystal growth.[11]

Cooling Crystallization:

Prepare a saturated solution of dichloroglyoxime in a suitable solvent at an elevated

temperature.

Slowly cool the solution to a lower temperature. The decrease in solubility upon cooling

should induce crystallization.

Single-Crystal X-ray Diffraction Analysis
Single-crystal X-ray diffraction is a powerful technique that provides precise information about

the three-dimensional arrangement of atoms within a crystal, including bond lengths, bond

angles, and intermolecular interactions.[12][13]

The general workflow for single-crystal X-ray diffraction analysis is as follows:

Crystal Mounting: A suitable single crystal of dichloroglyoxime (typically 0.1-0.3 mm in size)

is selected and mounted on a goniometer head.[12][13]

Data Collection: The mounted crystal is placed in an X-ray diffractometer. A beam of

monochromatic X-rays is directed at the crystal, which is rotated to collect diffraction data

from all possible orientations.[12][14] The diffracted X-rays are detected and their intensities

are recorded.[13]

Structure Solution: The collected diffraction data is used to solve the crystal structure. This

involves determining the unit cell parameters and the space group of the crystal.[15] The

initial positions of the atoms in the unit cell are then determined using computational

methods.
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Structure Refinement: The initial structural model is refined against the experimental

diffraction data to obtain a final, accurate crystal structure. This process minimizes the

difference between the observed and calculated diffraction intensities.[14]

Structural Insights and Visualizations
While the precise crystal structure of dichloroglyoxime is not yet publicly documented, we can

infer its molecular geometry and potential intermolecular interactions based on its known

chemical structure.

Molecular Structure
Dichloroglyoxime consists of a central carbon-carbon single bond, with each carbon atom

double-bonded to a nitrogen atom and single-bonded to a chlorine atom. Each nitrogen atom is

also bonded to a hydroxyl group. The presence of the C=N double bonds suggests a planar or

near-planar arrangement of the core atoms.
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Potential Intermolecular Interactions

Hydrogen Bonding
(O-H···N, O-H···O)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.chemimpex.com/products/39331
https://www.benchchem.com/zh/product/b20624
https://pubchem.ncbi.nlm.nih.gov/compound/Dichloroglyoxime
https://pubchem.ncbi.nlm.nih.gov/compound/Dichloroglyoxime
https://www.lookchem.com/casno2038-44-0.html
https://www.echemi.com/products/pid_Seven10901-dichloroglyoxime.html
https://patents.google.com/patent/CN104276978A/en
https://patents.google.com/patent/CN104276978A/en
https://patents.google.com/patent/KR101845624B1/en
https://patents.google.com/patent/KR101845624B1/en
https://acs.figshare.com/articles/journal_contribution/A_Chlorine_Gas-Free_Synthesis_of_Dichloroglyoxime/3799512
https://acs.figshare.com/articles/journal_contribution/A_Chlorine_Gas-Free_Synthesis_of_Dichloroglyoxime/3799512
https://www.researchgate.net/publication/307443688_A_Chlorine_Gas-Free_Synthesis_of_Dichloroglyoxime
https://chemtl.york.ac.uk/instrumentation/xrd
https://depts.washington.edu/eooptic/linkfiles/Crystallisation_Techniques.doc
https://www.creative-biostructure.com/resource-single-crystal-x-ray-diffraction-overview.htm
https://serc.carleton.edu/research_education/geochemsheets/techniques/SXD.html
https://chemistry.mit.edu/facilities-and-centers/x-ray-diffraction-facility/single-crystal-diffraction/
https://rigaku.com/resources/techniques/single-crystal-diffraction
https://www.benchchem.com/product/b8113669/docs#dichloroglyoxime-crystal-structure-analysis-a-technical-guide
https://www.benchchem.com/product/b8113669/docs#dichloroglyoxime-crystal-structure-analysis-a-technical-guide
https://www.benchchem.com/product/b8113669/docs#dichloroglyoxime-crystal-structure-analysis-a-technical-guide
https://www.benchchem.com/product/b8113669/docs#dichloroglyoxime-crystal-structure-analysis-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8113669?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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